Cas no 2680533-74-6 (7,7-difluoro-2-(methoxymethyl)spiro3.5nonan-2-amine hydrochloride)

• Product Name: 7,7-difluoro-2-(methoxymethyl)spiro3.5nonan-2-amine hydrochloride
• CAS No: 2680533-74-6
• MF: C₁₁H₂₀ClF₂NO
• MW: 255.732409477234
• MDL: MFCD34185782
• CID: 5417046
• PubChem ID: 165941653
• Update Time: 2025-06-08

7,7-difluoro-2-(methoxymethyl)spiro3.5nonan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5076476525
• 2680533-74-6
• EN300-28269384
• 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride
• Spiro[3.5]nonan-2-amine, 7,7-difluoro-2-(methoxymethyl)-, hydrochloride (1:1)
• 7,7-difluoro-2-(methoxymethyl)spiro3.5nonan-2-amine hydrochloride

• MDL： MFCD34185782
• Inchi： 1S/C11H19F2NO.ClH/c1-15-8-10(14)6-9(7-10)2-4-11(12,13)5-3-9;/h2-8,14H2,1H3;1H
• InChI Key： UGSFJDLHCDHWRX-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)(F)CC2)CC1(COC)N.[H]Cl

Computed Properties

• Exact Mass: 255.1201483g/mol
• Monoisotopic Mass: 255.1201483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 7,7-difluoro-2-(methoxymethyl)spiro3.5nonan-2-amine hydrochloride

Comprehensive Overview of 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride (CAS No. 2680533-74-6)

The compound 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride (CAS No. 2680533-74-6) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive spirocyclic architecture, combined with the presence of difluoro and methoxymethyl functional groups, makes it a compelling subject for scientific exploration. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing frequently searched queries and industry-relevant topics.

One of the most intriguing aspects of 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride is its spiro[3.5]nonane core, a scaffold known for its conformational rigidity and ability to enhance binding affinity in drug design. The incorporation of fluorine atoms at the 7-position introduces electronegativity and metabolic stability, which are critical for optimizing pharmacokinetic properties. Researchers have increasingly focused on fluorinated spirocycles due to their potential in targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutics in these areas.

In recent years, the pharmaceutical industry has witnessed a surge in interest around spirocyclic compounds, driven by their versatility in drug discovery. The methoxymethyl moiety in 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride further enhances its solubility and bioavailability, addressing a common challenge in small-molecule drug development. This aligns with trending searches such as "improving drug solubility with spirocycles" and "fluorine in CNS drug design," reflecting the compound's relevance to contemporary research priorities.

The hydrochloride salt form of this compound (7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride) ensures improved stability and handling, making it a practical candidate for preclinical studies. Analytical techniques like NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity, a topic frequently searched by synthetic chemists. Additionally, the compound's potential as a chiral building block for asymmetric synthesis has sparked discussions in organic chemistry forums, highlighting its multifaceted utility.

From a therapeutic perspective, 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride has been explored in the context of GPCR modulation and enzyme inhibition, two hotly debated topics in drug discovery. Its unique stereochemistry and functional group arrangement make it a promising candidate for targeting protein-protein interactions, a frontier in precision medicine. Searches like "spirocycles in GPCR drug discovery" and "fluorine effects on enzyme binding" underscore the compound's alignment with cutting-edge scientific inquiries.

Environmental and synthetic considerations also play a role in the compound's appeal. The use of green chemistry principles in its synthesis has been a point of discussion, particularly in light of increasing regulatory scrutiny on sustainable practices. Researchers are investigating catalytic methods to optimize the production of 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride, addressing queries such as "eco-friendly spirocycle synthesis" and "reducing halogenated waste in pharma."

In conclusion, 7,7-difluoro-2-(methoxymethyl)spiro[3.5]nonan-2-amine hydrochloride (CAS No. 2680533-74-6) represents a fascinating intersection of structural innovation and therapeutic potential. Its spirocyclic framework, fluorine substituents, and methoxymethyl group collectively contribute to its scientific and industrial significance. As research continues to unravel its applications, this compound is poised to remain a focal point in discussions about next-generation drug design and sustainable chemistry.